2-[(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-(4-bromo-2,3-dimethylphenyl)acetamide

• Molecular Formula: C19H18BrN3O2S
• Molecular Weight: 432.3 g/mol
• IUPAC Name: 2-[(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-(4-bromo-2,3-dimethylphenyl)acetamide
• InChI: InChI=1S/C19H18BrN3O2S/c1-12-13(2)16(9-8-15(12)20)21-17(24)11-26-19-23-22-18(25-19)10-14-6-4-3-5-7-14/h3-9H,10-11H2,1-2H3,(H,21,24)
• InChI Key: KDMRROQLSMWQBC-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1C)Br)NC(=O)CSC2=NN=C(O2)CC3=CC=CC=C3

Description

2-[(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-(4-bromo-2,3-dimethylphenyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This article aims to provide an overview of the synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound.

Mechanism of Action

The mechanism of action of 2-[(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-(4-bromo-2,3-dimethylphenyl)acetamide is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and proteins involved in various cellular processes. This compound has been shown to induce apoptosis in cancer cells, inhibit the growth of bacteria, and reduce inflammation.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, inhibit the growth of bacteria, and reduce inflammation. Additionally, this compound has been shown to have low toxicity in normal cells, making it a potential candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of this compound is its potential as a therapeutic agent in various diseases. Additionally, it has low toxicity in normal cells, making it a promising candidate for further development. However, one of the limitations of this compound is its limited solubility in water, which can make it challenging to use in certain experiments.

Future Directions

There are several future directions for the research and development of 2-[(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-(4-bromo-2,3-dimethylphenyl)acetamide. One potential direction is to further investigate its potential as an anticancer agent and explore its mechanism of action in cancer cells. Additionally, this compound could be further studied for its potential as an antimicrobial agent and anti-inflammatory agent. Further research could also focus on improving the solubility of this compound in water to make it more versatile for use in various experiments.
Conclusion:
In conclusion, 2-[(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-(4-bromo-2,3-dimethylphenyl)acetamide is a promising compound with potential applications in various scientific fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this article. Further research is needed to fully understand the potential of this compound and its applications in various fields.

Synthesis Methods

The synthesis of 2-[(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-(4-bromo-2,3-dimethylphenyl)acetamide involves the reaction of 5-benzyl-1,3,4-oxadiazole-2-thiol with 4-bromo-2,3-dimethylbenzoyl chloride in the presence of triethylamine. The resulting compound is then treated with N-(2-bromoethyl)acetamide to obtain the final product.

Scientific Research Applications

This compound has shown potential applications in various scientific fields, including medicinal chemistry, biochemistry, and pharmacology. It has been studied for its potential as an anticancer agent, antimicrobial agent, and anti-inflammatory agent.